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Compound of Interest

Compound Name: 3-Bromo-1,5-dimethyl-1H-pyrazole

Cat. No.: B1288813 Get Quote

Essential Safety and Handling Guide for 3-Bromo-
1,5-dimethyl-1H-pyrazole
This guide provides crucial safety, handling, and disposal protocols for researchers, scientists,

and drug development professionals working with 3-Bromo-1,5-dimethyl-1H-pyrazole.

Adherence to these procedures is vital for ensuring laboratory safety and operational integrity.

Chemical Identification and Properties
A summary of the key quantitative data for 3-Bromo-1,5-dimethyl-1H-pyrazole is provided

below.

Property Value Source

IUPAC Name 3-bromo-1,5-dimethylpyrazole [1]

CAS Number 5744-80-9 [1][2]

Molecular Formula C₅H₇BrN₂ [1]

Molecular Weight 175.03 g/mol [1]

Hazard Class
Skin Corrosion 1A, Eye

Damage 1, STOT SE 3
[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1288813?utm_src=pdf-interest
https://www.benchchem.com/product/b1288813?utm_src=pdf-body
https://www.benchchem.com/product/b1288813?utm_src=pdf-body
https://www.benchchem.com/product/b1288813?utm_src=pdf-body
https://www.benchchem.com/product/b1288813?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1_5-dimethyl-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1_5-dimethyl-1H-pyrazole
https://cymitquimica.com/products/IN-DA0039S3/3-bromo-15-dimethyl-1h-pyrazole/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1_5-dimethyl-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1_5-dimethyl-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1_5-dimethyl-1H-pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational and Safety Protocols
The following sections detail the necessary personal protective equipment (PPE), handling

procedures, and disposal plans required when working with this substance.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following equipment is mandatory when handling 3-Bromo-1,5-dimethyl-1H-pyrazole.

PPE Category Item Standard/Specification

Eye & Face Protection
Chemical Splash Goggles &

Face Shield

Must meet ANSI Z87.1-2003 or

European Standard EN166. A

face shield must be worn over

goggles during high-risk

operations.[3][4][5]

Hand Protection
Chemically Impermeable

Gloves

Inspect gloves before use. Use

proper removal technique to

avoid skin contact. Dispose of

contaminated gloves after use.

[6][7]

Body Protection
Flame-Resistant Laboratory

Coat

Long-sleeved coat is required.

Ensure it is fully buttoned.[4][7]

Respiratory Protection
Local Exhaust Ventilation /

Fume Hood

Use only in a well-ventilated

area or under a chemical fume

hood.[5][8] If ventilation is

inadequate, use a

NIOSH/MSHA approved

respirator.[5][9]

Foot Protection Closed-Toe Shoes

Open-toed shoes or sandals

are strictly prohibited in the

laboratory.[4]

Handling and Storage Plan
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Proper handling and storage are critical to prevent accidents and maintain chemical integrity.

Handling Protocol:

Preparation: Ensure an eyewash station and safety shower are readily accessible.[5] Read

the Safety Data Sheet (SDS) thoroughly before beginning work.

Ventilation: Handle the substance exclusively within a properly functioning chemical fume

hood or in a well-ventilated area to minimize inhalation exposure.[7][8]

Safe Practices: Avoid all direct contact with skin and eyes.[7][8] Do not eat, drink, or smoke

in the handling area. Wash hands thoroughly after handling the material.[8][10]

Aerosol Prevention: Avoid the formation of dust or aerosols during handling.[7][11]

Storage Protocol:

Store in a cool, dry, and well-ventilated location.[3][7]

Keep the container tightly closed to prevent contamination and leakage.[3][5][7]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[3]

Emergency and Spill Response
Immediate and correct response to an exposure or spill is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[6][9]

Skin Contact: Remove all contaminated clothing at once. Wash the affected skin area with

plenty of soap and water. If irritation occurs, seek medical advice.[6][8][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if symptoms persist.[6][9]

Spill Cleanup: Evacuate the area. Use appropriate PPE. Prevent the spill from entering

drains.[7][8] Sweep up the solid material, place it into a suitable, closed container for
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disposal, and avoid creating dust.[3][9][12]

Disposal Plan
Chemical waste must be managed in accordance with all local, regional, and national

regulations.

Waste Collection: Collect surplus and non-recyclable solutions in designated, labeled, and

closed containers.

Professional Disposal: All waste material must be disposed of through a licensed

professional waste disposal service.[6][9] Do not dispose of it as regular trash or pour it

down the drain.[8]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[6][9]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 3-Bromo-1,5-
dimethyl-1H-pyrazole from initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Protocol

Review SDS & Protocols

Verify Fume Hood & Safety Shower

Don Required PPE

Transfer Chemical Under Fume Hood

Begin Work

Perform Experimental Work

Securely Close Container Spill or Exposure Occurs

Segregate Waste (Solid, Liquid, Sharps)

End of Experiment

Label Waste Container Correctly

Store Waste in Designated Area

Arrange for Professional Disposal

Follow Emergency Procedures
(First Aid / Spill Cleanup)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling 3-Bromo-1,5-dimethyl-1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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